1H-Pyrrole-2,5-dione, 1-[3-(tributylstannyl)phenyl]-

• Molecular Formula: C22H33NO2Sn
• Molecular Weight: 462.2 g/mol
• IUPAC Name: 1-(3-tributylstannylphenyl)pyrrole-2,5-dione
• InChI: InChI=1S/C10H6NO2.3C4H9.Sn/c12-9-6-7-10(13)11(9)8-4-2-1-3-5-8;3*1-3-4-2;/h1-2,4-7H;3*1,3-4H2,2H3
• InChI Key: CDWPZQRKEAGZEB-UHFFFAOYSA-N
• Canonical SMILES: CCCC[Sn](CCCC)(CCCC)C1=CC=CC(=C1)N2C(=O)C=CC2=O

Description

1H-Pyrrole-2,5-dione, 1-[3-(tributylstannyl)phenyl]- is a useful research compound. Its molecular formula is C22H33NO2Sn and its molecular weight is 462.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

N-(m tri-n butylstannylphenyl)maleamic acid prepared as described above (0.40 g, 0.83 mmol) was placed in acetic anhydride (6 mL). Sodium acetate (0.43 g) was added and the solution stirred for 15 minutes at room temperature. After the reaction became homogeneous, the reaction mixture was stirred for 3 hours at 120° C. The filtrate obtained from this brown mixture was evaporated to dryness under reduced pressure and the residue was dissolved in ethyl ether. The ether mixture was filtered and the filtrate was again evaporated to dryness The compound was obtained by flash chromatography on a 30×200 mm column of Kieselgel 60, 230-400 mesh, eluted with ethyl acetate/hexane (1:5) (100 mL) to yield ten fractions. Fractions 6-9 were combined to give the desired product as an orange oil (0.3, 78%): TLC (EtOAc/hexane, 1:5) Rf 0.30; 1H NMR (CDCl3), δ); 7.3-7.5 (multiplets, 4H, 4 aryl CH); 6.8 (singlet, 2H, 2 CHC=O); 0.9-1.6 (multiplets, 27H, 3×n-C4H9).